Cas no 1805980-63-5 (2-(Chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(Chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805980-63-5
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4880543
• Update Time: 2025-06-08

2-(Chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-2-6-7(9(15)16)5(8(11)12)1-4(3-13)14-6/h1,8H,2H2,(H,15,16)
• InChI Key： GJVDQDXWGIUFSB-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=C(C(F)F)C=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.5
• Topological Polar Surface Area: 74

Additional information on 2-(Chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-(Chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805980-63-5)

2-(Chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid, identified by its CAS number 1805980-63-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which is a cornerstone in the synthesis of numerous bioactive molecules. The structural features of this compound, including its chloromethyl, cyano, and difluoromethyl substituents, endow it with unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The chloromethyl group at the 2-position of the pyridine ring introduces reactivity that is conducive to further functionalization, enabling the construction of more complex molecular architectures. This feature is particularly advantageous in medicinal chemistry, where selective modifications are often required to optimize pharmacological properties such as solubility, bioavailability, and target binding affinity. The presence of a cyano group at the 6-position adds another layer of reactivity, allowing for nucleophilic additions and transformations that can be exploited in synthetic pathways. Additionally, the difluoromethyl group at the 4-position is known to enhance metabolic stability and binding interactions with biological targets, making it a popular moiety in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, particularly those involving enzymes and receptors overexpressed in pathological conditions. The structural motif of 2-(Chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid has been explored as a scaffold for designing molecules with potential therapeutic applications. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The chloromethyl functionality allows for facile coupling with nucleophiles such as amines or thiols, leading to the formation of stable adducts that can disrupt enzymatic activity.

Moreover, the cyano group can be converted into other functional groups through various chemical transformations, including reduction to an amine or hydrolysis to a carboxylic acid. This versatility makes the compound a versatile building block for drug discovery campaigns. The difluoromethyl group, on the other hand, has been shown to improve pharmacokinetic profiles by increasing lipophilicity and reducing susceptibility to metabolic degradation. These properties are critical for achieving prolonged drug efficacy and minimizing side effects.

Recent advancements in computational chemistry have further highlighted the potential of 2-(Chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid as a lead compound. Molecular docking studies have identified its binding interactions with target proteins, providing insights into how structural modifications can enhance binding affinity. These computational approaches have accelerated the drug discovery process by allowing researchers to predictively model molecular interactions before conducting costly wet-lab experiments.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in treating neurological disorders. Pyridine-based compounds are well-documented for their role in modulating neurotransmitter systems, and derivatives of 2-(Chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid have been investigated for their ability to interact with receptors such as serotonin and dopamine receptors. Preliminary studies suggest that certain analogs may exhibit properties that could be beneficial in managing conditions like depression and Parkinson's disease.

In conclusion, 2-(Chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805980-63-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple avenues for functionalization and derivatization, making it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly significant role in drug discovery and development efforts aimed at addressing unmet medical needs.